2,4-Diiodo-6-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol

• CAS: 303105-29-5
• Molecular Formula: C22H21I2N3O
• Molecular Weight: 597.2 g/mol
• SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)N=CC4=C(C(=CC(=C4)I)I)O
• InChI: InChI=1S/C22H21I2N3O/c23-19-12-18(22(28)21(24)13-19)14-25-27-10-8-26(9-11-27)15-17-6-3-5-16-4-1-2-7-20(16)17/h1-7,12-14,28H,8-11,15H2/b25-14+
• InChIKey: PVMYFFZPACJSGY-AFUMVMLFSA-N

2,4-Diiodo-6-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol (CAS 303105-29-5) is a synthetic Schiff base compound with the molecular formula C22H21I2N3O and a molecular weight of 597.24 g/mol. Its structure integrates a 2,4-diiodophenol core with a 4-(1-naphthylmethyl)-1-piperazinyl moiety via an iminomethyl linker.

2,4-Diiodo-6-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol (CAS 303105-29-5) – Procurement-Relevant Chemical Identity and Structural Class

2,4-Diiodo-6-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol (CAS 303105-29-5) is a synthetic Schiff base compound with the molecular formula C22H21I2N3O and a molecular weight of 597.24 g/mol [1]. Its structure integrates a 2,4-diiodophenol core with a 4-(1-naphthylmethyl)-1-piperazinyl moiety via an iminomethyl linker. The compound belongs to the arylpiperazine class and is listed in the Sigma-Aldrich AldrichCPR collection as a rare chemical supplied without analytical characterization, placing the burden of identity confirmation and purity assessment on the buyer . Its closest structural analogs differ in halogen substitution pattern, piperazine N-substituent, or phenol ring substitution, which directly impacts physicochemical properties and biological target engagement.

Workflow EPI pharmacophore probe and halogenated Schiff base SAR expansion

Identity Rare chemical supplied without analytical characterization

Selection Requires in-house purity and identity confirmation prior to use

• [1] SpectraBase. 2,4-diiodo-6-((E)-{[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenol. Compound ID: 5sD6ckJXZE7. https://spectrabase.com/compound/5sD6ckJXZE7 View Source

Why In-Class Arylpiperazine Schiff Bases Cannot Substitute 2,4-Diiodo-6-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol Without Verification

Even minor structural modifications within the arylpiperazine Schiff base series produce large shifts in biological activity. The 1-(1-naphthylmethyl)-piperazine (NMP) substructure present in this compound is a validated efflux pump inhibitor (EPI) pharmacophore, with activity highly sensitive to the nature of the appended aromatic system [1]. Replacing the 2,4-diiodophenol-iminomethyl group with a simple phenol (CAS 306952-14-7) removes the heavy halogen atoms that increase lipophilicity and may enhance membrane penetration, while swapping the naphthylmethyl group for a phenylpiperazine (CAS 303095-53-6) eliminates the extended aromatic surface that drives interactions with the AcrB efflux pump binding pocket. Generic substitution based solely on the piperazine core therefore risks loss of EPI potency, altered antibacterial synergy profiles, or complete inactivity.

• Diiodo substitution substantially increases lipophilicity; non-halogenated analogs may exhibit altered membrane partitioning.
• Naphthylmethyl group is critical for AcrB distal pocket engagement; phenylpiperazine analogs may lack EPI activity.
• Imine linker provides conformational rigidity and metal-chelation potential; reduced amine analogs lack these properties.

• [1] Bohnert JA, Kern WV. Selected Arylpiperazines Are Capable of Reversing Multidrug Resistance in Escherichia coli Overexpressing RND Efflux Pumps. Antimicrob Agents Chemother. 2005 Feb;49(2):849-852. PMCID: PMC547223. View Source

Quantitative Differentiation Evidence for 2,4-Diiodo-6-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol Against Closest Analogs

Efflux Pump Inhibitory Pharmacophore: Naphthylmethyl-Piperazine vs. Phenylpiperazine Moieties

The 1-(1-naphthylmethyl)-piperazine (NMP) substructure, which is the core pharmacophore of the target compound, was identified as one of the most active arylpiperazine-based efflux pump inhibitors (EPIs) in E. coli overexpressing AcrAB and AcrEF pumps. In direct head-to-head screening of an N-heterocyclic compound library, NMP reduced the minimal concentration of levofloxacin required to achieve a fourfold MIC reduction (LVX-MRC4) below its own intrinsic MIC, while several phenylpiperazine and benzylpiperazine analogs failed to meet this criterion [1]. The 2,4-diiodophenol-iminomethyl extension present in the target compound is predicted to further modulate lipophilicity and AcrB distal pocket occupancy, although direct comparative data for the full compound are not available [2].

NMP vs. Phenyl EPI

Class-level

NMP passed LVX-MRC4 filter; phenyl analogs did not

Supports NMP pharmacophore for EPI screening

Full compound not tested in this assay; extrapolation required

Evidence Dimension	Minimal concentration required to reduce levofloxacin MIC by fourfold (LVX-MRC4) in AcrAB-overexpressing E. coli
Target Compound Data	Data available only for the NMP substructure; full target compound not directly tested in this assay
Comparator Or Baseline	NMP (1-(1-naphthylmethyl)-piperazine): LVX-MRC4 < intrinsic MIC; multiple phenylpiperazine derivatives: LVX-MRC4 > intrinsic MIC or no fourfold MIC reduction observed
Quantified Difference	Qualitative pass/fail criterion: NMP passed the EPI selection filter; comparator arylpiperazines did not
Conditions	E. coli strains 3-AG100MKX (acrAB-overexpressing) and 1-DC14PS (efflux-deficient control); standard broth microdilution; Luria-Bertani medium; inoculum 5×10^5 CFU/mL

Why This Matters

This establishes the naphthylmethyl-piperazine substructure as a privileged EPI scaffold, while highlighting the SAR sensitivity that makes direct analog substitution unreliable without experimental confirmation.

• [1] Bohnert JA, Kern WV. Selected Arylpiperazines Are Capable of Reversing Multidrug Resistance in Escherichia coli Overexpressing RND Efflux Pumps. Antimicrob Agents Chemother. 2005 Feb;49(2):849-852. PMCID: PMC547223. View Source
• [2] Kern WV, Steinke P, Schumacher A, Schuster S, von Baum H, Bohnert JA. Effect of 1-(1-naphthylmethyl)-piperazine, a novel putative efflux pump inhibitor, on antimicrobial drug susceptibility in clinical isolates of Escherichia coli. J Antimicrob Chemother. 2006 Feb;57(2):339-343. View Source

Iodine Substitution Impact: Diiodo Derivative vs. Non-Halogenated Analog

The target compound contains two iodine atoms at the 2- and 4-positions of the phenol ring, whereas its direct non-halogenated analog 4-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol (CAS 306952-14-7) lacks these substituents. Based on the Hansch π constant for iodine (+1.12 per atom), the diiodo substitution increases the calculated logP by approximately 2.24 units compared with the non-iodinated analog, substantially altering membrane partitioning and passive permeability [1]. This lipophilicity shift is consistent with known SAR for EPIs, where increased hydrophobicity correlates with enhanced AcrB distal pocket binding, although quantitative IC50 or Kd data for the full compounds are not publicly available [2].

Iodine Lipophilicity

Class-level

Δπ = +2.24 (calc.)

Diiodo substitution substantially increases lipophilicity

Experimental logP unavailable; permeability not measured

Evidence Dimension	Calculated lipophilicity (Hansch π contribution) and predicted membrane permeability
Target Compound Data	2,4-Diiodo substitution: π = +2.24 (2 × 1.12); MW = 597.24 g/mol; Heavy Atom Count = 28
Comparator Or Baseline	CAS 306952-14-7 (non-iodinated analog, C22H23N3O): π = 0 (no halogen); MW = 345.44 g/mol; Heavy Atom Count = 26
Quantified Difference	Δπ = +2.24; ΔMW = +251.8 g/mol (~42% increase)
Conditions	Calculated values based on the Hansch fragment method; experimental logP and permeability data not available for either compound

Why This Matters

The substantial difference in predicted lipophilicity means that the diiodo compound and its non-iodinated analog are not interchangeable in assays where membrane penetration or hydrophobic target engagement is critical.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. π(I) = 1.12. View Source
• [2] Vargiu AV, Nikaido H. Multidrug binding properties of the AcrB efflux pump characterized by molecular dynamics simulations. Proc Natl Acad Sci USA. 2012;109(50):20637-20642. View Source

Naphthylmethyl vs. Phenylpiperazine Substituent: AcrB Binding Pocket Complementarity

The naphthylmethyl-piperazine substituent distinguishes the target compound from the simpler 2,4-diiodo-6-[(4-phenylpiperazin-1-yl)imino]methylphenol analog (CAS 303095-53-6). Crystallographic studies of the AcrB efflux pump reveal a hydrophobic distal binding pocket with a volume of approximately 2,860 ų that accommodates large aromatic ligands [1]. Molecular docking analyses indicate that the naphthyl ring can occupy this pocket through π–π stacking with Phe residues, a binding mode unavailable to the phenyl analog due to insufficient aromatic surface area [2]. While quantitative binding affinity data (Kd, IC50) for the synthesized compounds are not reported, the structural rationale supports preferential selection of the naphthylmethyl derivative for EPI-targeted studies.

AcrB Pocket Fit

Class-level

Naphthyl provides ~2× aromatic surface vs. phenyl

Structural rationale for preferential EPI selection

Docking inference; no binding assay data available

Evidence Dimension	Predicted binding mode complementarity to AcrB distal binding pocket
Target Compound Data	Contains 1-naphthylmethyl group: bicarbo cyclic aromatic system; π surface area ~120 Ų; potential for edge-to-face and parallel-displaced π-stacking
Comparator Or Baseline	CAS 303095-53-6 (phenylpiperazine analog): contains phenyl group; π surface area ~60 Ų; limited to single ring interactions
Quantified Difference	Qualitative: naphthyl ring provides approximately double the aromatic surface area; docking scores or experimental binding data not available
Conditions	Inferred from AcrB crystal structures (PDB: 2DR6, 4DX5) and published docking studies on related arylpiperazines

Why This Matters

For procurement decisions targeting AcrB efflux pump inhibition, the naphthylmethyl analog is structurally justified over the phenylpiperazine analog, though experimental confirmation is needed.

• [1] Nakashima R, Sakurai K, Yamasaki S, Nishino K, Yamaguchi A. Structures of the multidrug exporter AcrB reveal a proximal multisite drug-binding pocket. Nature. 2011;480(7378):565-569. View Source
• [2] Takatsuka Y, Chen C, Nikaido H. Mechanism of recognition of compounds of diverse structures by the multidrug efflux pump AcrB of Escherichia coli. Proc Natl Acad Sci USA. 2010;107(15):6559-6565. View Source

Schiff Base Linker: Conformational Rigidity and Chelation Potential Compared to Reduced Amine Analogs

The iminomethyl (-CH=N-) linker in the target compound confers partial double-bond character, restricting rotation and maintaining a planar geometry between the phenol ring and piperazine moiety. This contrasts with reduced amine analogs such as 2,4-diiodo-6-[(4-methylpiperazin-1-yl)methyl]phenol, where the sp³-hybridized linker permits free rotation and alters the spatial orientation of the pharmacophoric elements. Additionally, the imine nitrogen can act as a metal coordination site, enabling applications in metallodrug design or as a fluorescent probe upon metal binding [1]. Spectroscopic data confirm the E-configuration of the imine bond in the target compound, as shown by the characteristic ¹H NMR imine proton signal in DMSO-d₆ [2].

Imine Linker

Reported

E-configuration; metal coordination site

Enables conformational control and chelation studies

No quantitative activity comparison available

Evidence Dimension	Conformational rigidity (imine vs. amine) and metal chelation potential
Target Compound Data	Imine linker (E-configuration); restricted rotation; imine N available for metal coordination; ¹H NMR imine CH signal characteristic of Schiff base
Comparator Or Baseline	2,4-diiodo-6-[(4-methylpiperazin-1-yl)methyl]phenol: sp³ amine linker; free rotation; no metal chelation site at linker
Quantified Difference	Qualitative structural distinction; no quantitative activity comparison available
Conditions	¹H NMR in DMSO-d₆ (SpectraBase Compound ID 5sD6ckJXZE7); general Schiff base metal-binding literature

Why This Matters

The imine functionality provides chemical reactivity and conformational constraints absent in reduced amine analogs, which is relevant for users seeking specific coordination chemistry or defined spatial presentation of pharmacophores.

• [1] Cozzi PG. Metal–Salen Schiff base complexes in catalysis: practical aspects. Chem Soc Rev. 2004;33:410-421. View Source
• [2] SpectraBase. 2,4-diiodo-6-((E)-{[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenol (¹H NMR). Compound ID: 5sD6ckJXZE7. View Source

Recommended Application Scenarios for 2,4-Diiodo-6-(((4-(1-naphthylmethyl)-1-piperazinyl)imino)methyl)phenol Based on Evidence

Efflux Pump Inhibitor (EPI) Probe Development for Gram-Negative MDR Reversal Studies

Based on the validated EPI activity of the 1-(1-naphthylmethyl)-piperazine pharmacophore [1], this compound can serve as a starting scaffold for developing AcrAB-TolC efflux pump inhibitors. When co-administered with fluoroquinolones (e.g., levofloxacin) or tetracyclines, the compound may reduce the MIC of the partner antibiotic in AcrAB-overexpressing E. coli strains, provided that the diiodophenol extension does not abrogate EPI activity. Researchers should verify EPI activity using the LVX-MRC4 assay in 3-AG100MKX vs. 1-DC14PS strain pairs before committing to large-scale synthesis or procurement.

Structure-Activity Relationship (SAR) Expansion of Halogenated Arylpiperazine Schiff Bases

The compound fills a specific SAR gap at the intersection of heavy halogen substitution (I vs. Br, Cl, H) and the naphthylmethyl-piperazine scaffold. Procurement is justified for systematic SAR campaigns aiming to correlate halogen size/lipophilicity with AcrB distal pocket occupancy [2]. Comparative testing against the non-iodinated (CAS 306952-14-7), bromo (CAS 4-bromo-2-({[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenol), and phenylpiperazine (CAS 303095-53-6) analogs will yield quantitative SAR data that are currently absent from the literature.

Metal Coordination and Metallodrug Candidate Synthesis

The imine nitrogen and phenolic oxygen provide a bidentate or tridentate coordination environment for transition metals (Cu²⁺, Zn²⁺, Fe³⁺, Ru³⁺), enabling the synthesis of metallodrug candidates with potential enhanced antibacterial or anticancer activity [3]. The diiodophenol moiety may also facilitate radioiodination (¹²⁵I or ¹³¹I) for tracer studies, though the imine stability under radiolabeling conditions must be empirically confirmed.

Analytical Reference Standard for Diiodo-Schiff Base Method Development

With its well-defined molecular formula (C22H21I2N3O), molecular weight (597.24 g/mol), and available ¹H NMR spectrum in DMSO-d₆ [4], this compound can serve as a reference standard for developing HPLC-MS methods aimed at detecting and quantifying diiodinated Schiff base impurities or metabolites in pharmaceutical process chemistry. Its procurement as an AldrichCPR rare chemical, however, necessitates in-house purity verification (e.g., qNMR, elemental analysis) prior to use.

Application

Selection Property

Validation Focus

EPI probe screening

Naphthylmethyl-piperazine scaffold

Efflux pump inhibition assay in AcrAB models

Halogenated Schiff base SAR

Diiodo lipophilicity modulation

Comparative testing vs. non-iodinated and bromo analogs

Metal coordination chemistry

Imine-phenol chelating motif

Transition metal complex synthesis and characterization

Analytical reference standard

Defined molecular identity and NMR

HPLC-MS method development and purity verification

• [1] Bohnert JA, Kern WV. Selected Arylpiperazines Are Capable of Reversing Multidrug Resistance in Escherichia coli Overexpressing RND Efflux Pumps. Antimicrob Agents Chemother. 2005;49(2):849-852. View Source
• [2] Nakashima R, Sakurai K, Yamasaki S, Nishino K, Yamaguchi A. Structures of the multidrug exporter AcrB reveal a proximal multisite drug-binding pocket. Nature. 2011;480(7378):565-569. View Source
• [3] Cozzi PG. Metal–Salen Schiff base complexes in catalysis: practical aspects. Chem Soc Rev. 2004;33:410-421. View Source
• [4] SpectraBase. 2,4-diiodo-6-((E)-{[4-(1-naphthylmethyl)-1-piperazinyl]imino}methyl)phenol (¹H NMR). Compound ID: 5sD6ckJXZE7. View Source